Cas no 104575-27-1 (1H-Imidazole-4-ethanol,1,2-dimethyl-5-nitro-)

• Product Name: 1H-Imidazole-4-ethanol,1,2-dimethyl-5-nitro-
• CAS No: 104575-27-1
• MF: C₇H₁₁N₃O₃
• MW: 185.180541276932
• CID: 174334
• PubChem ID: 149329
• Update Time: 2025-04-19

1H-Imidazole-4-ethanol,1,2-dimethyl-5-nitro- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-4-ethanol,1,2-dimethyl-5-nitro-
• 1,2-dimethyl-5-nitro-1H-Imidazole-4-ethanol
• 2-(1,2-dimethyl-5-nitroimidazol-4-yl)ethanol
• 104575-27-1
• FT-0761949
• DTXSID10146569
• CHEMBL289642
• SCHEMBL10802583
• 1H-Imidazole-4-ethanol, 1,2-dimethyl-5-nitro-
• 1,2-dimethyl-4-(2-hydroxyethyl) -5-nitroimidazole

• Inchi： 1S/C7H11N3O3/c1-5-8-6(3-4-11)7(9(5)2)10(12)13/h11H,3-4H2,1-2H3
• InChI Key： IHYYHUZRCBWOGX-UHFFFAOYSA-N
• SMILES： OCCC1=C([N+](=O)[O-])N(C)C(C)=N1

Computed Properties

• Exact Mass: 185.08013
• Monoisotopic Mass: 185.08
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 83.9Ų

Experimental Properties

• Density: 1.39
• Boiling Point: 393.7°Cat760mmHg
• Flash Point: 191.9°C
• Refractive Index: 1.597
• PSA: 81.19
• LogP: 0.69470